Cas no 58-60-6 (Puromycin aminonucleoside)

• Product Name: Puromycin aminonucleoside
• CAS No: 58-60-6
• MF: C₁₂H₁₈N₆O₃
• MW: 294.309721469879
• MDL: MFCD00063462
• CID: 369933
• PubChem ID: 24898823
• Update Time: 2024-10-28

Puromycin aminonucleoside Chemical and Physical Properties

Names and Identifiers

• Adenosine,3'-amino-3'-deoxy-N,N-dimethyl-
• Puromycin aminonucleoside
• 3'-Amino-3'-deoxy-N6,N6-dimethyladenosine
• Stylomycin aminonucleoside
• 3'-amino-3'-deoxy-N(6),N(6)-dimethyladenosine
• D-(+)-3-Phenyllactic acid
• 6-(Dimethylamino)-9-(3-amino-3-deoxy-b-D-ribofuranosyl)purine
• 6-Dimethylamino-9-(3-amino-3-deoxyribosyl)purine
• 9-(3-Amino-3-deoxy-b-D-ribofuranosyl)-6-(dimethylamino)-9H-purine
• Aminonucleoside
• Aminonucleoside puromycin
• NSC 3056
• PANS
• SAN
• 9-(3-Amino-3-deoxy-beta-D-ribofuranosyl)-6-(dimethylamino)-9H-purine
• Puromycin, aminonucleoside
• 9-(3-Amino-3-deoxy-.beta.-D-ribofuranosyl)-N,N-dimethyl-9H-purin-6-amine
• 3'-Amino-3'-deoxy-N,N-dimethyladenosine
• AT25062
• CHEMBL1233071
• ADENOSINE, 3'-AMINO-3'-DEOXY-N,N-DIMETHYL-
• GMC
• s9631
• (2R,3R,4S,5S)-4-amino-2-[6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)oxolan-3-ol
• (2R,3R,4S,5S)-4-amino-2-[6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3-ol
• Aminonucleoside, Puromycin
• MFCD00063462
• 6-(DIMETHYLAMINO)-9-(3-AMINO-3-DEOXY-BETA-D-RIBOFURANOSYL)PURINE
• 9-(3-AMINO-3-DEOXY-.BETA.-D-RIBOFURANOSYL)-6-(DIMETHYLAMINO)-9H-PURINE
• DA-67816
• 6-(DIMETHYLAMINO)-9-(3-AMINO-3-DEOXY-.BETA.-D-RIBOFURANOSYL)PURINE
• 6-Dimethylamino-9-(3'-ribosylamine)purine
• 0Q580U88V8
• 6N-DIMETHYL-3'-DEOXY-AMINO-ADENOSINE
• Epitope ID:140946
• SCHEMBL346679
• AKOS030526166
• Puromycin Aminonucleoside, 6-Dimethylamin-9-[3'-amino-3'deoxyribosyl]-purine
• (2R,3R,4S,5S)-4-AMINO-2-[6-(DIMETHYLAMINO)-9H-PURIN-9-YL]-5-(HYDROXYMETHYL)TETRAHYDRO-3-FURANOL
• 3'-amino-ddiMeA
• 58-60-6
• GLXC-25758
• (2R,3R,4S,5S)-4-amino-2-(6-(dimethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3-ol
• HY-15695
• BRN 0093902
• EINECS 200-388-3
• DTXCID5017264
• EX-A4156
• CHEBI:42839
• 4-26-00-03697 (Beilstein Handbook Reference)
• UNII-0Q580U88V8
• CS-1551
• NSC-3056
• RYSMHWILUNYBFW-GRIPGOBMSA-N
• ARDMA
• 3' Amino 3' deoxy N,N dimethyladenosine
• Q27120494
• DTXSID7037264

• MDL： MFCD00063462
• Inchi： 1S/C12H18N6O3/c1-17(2)10-8-11(15-4-14-10)18(5-16-8)12-9(20)7(13)6(3-19)21-12/h4-7,9,12,19-20H,3,13H2,1-2H3/t6-,7-,9-,12-/m1/s1
• InChI Key： RYSMHWILUNYBFW-GRIPGOBMSA-N
• SMILES： OC[C@@H]1[C@@H](N)[C@H]([C@H](N2C=NC3=C2N=CN=C3N(C)C)O1)O

Computed Properties

• Exact Mass: 294.14400
• Monoisotopic Mass: 294.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 123
• XLogP3: -0.5

Experimental Properties

• Color/Form: Crystallization
• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235 º C (decomposition)
• Boiling Point: 436.08°C (rough estimate)
• Flash Point: >110°(230°F)
• Refractive Index: 1.7000 (estimate)
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water at 50mg/ml. May require heating
• PSA: 122.55000
• LogP: -0.82950
• Solubility: Sensitive to moisture. Soluble in water.

Puromycin aminonucleoside Security Information

• WGK Germany：3
• Hazard Category Code： 48/22
• FLUKA BRAND F CODES：10-21
• RTECS：AU7337000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides
• Other Chemical Reagents